2,2,2-Trichloroethyl hydrogen malonate

• Molecular Formula: C5H5Cl3O4
• Molecular Weight: 235.44 g/mol
• IUPAC Name: 3-oxo-3-(2,2,2-trichloroethoxy)propanoic acid
• InChI: InChI=1S/C5H5Cl3O4/c6-5(7,8)2-12-4(11)1-3(9)10/h1-2H2,(H,9,10)
• InChI Key: WFZZGIUTHGKRQV-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)C(=O)OCC(Cl)(Cl)Cl

Description

2,2,2-Trichloroethyl hydrogen malonate is a useful research compound. Its molecular formula is C5H5Cl3O4 and its molecular weight is 235.44 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of finely powdered malonic acid (10.4 g, 0.1 mol), 2,2,2-trichloroethanol (9.6 mL, 0.1 mol) and p-toluenesulfonic acid monohydrate (570 mg, 3% in benzene (30 mL) was stirred under azeotropic reflux for 26 hours, then cooled at room temperature. The unreacted malonic acid (4.6 g) was filtered and washed with benzene (2×10 mL). Water (50 mL) was added to the filtrate followed by portionwise addition of sodium bicarbonate until a basic pH was reached. The aqueous phase was decanted, washed with ether (3×50 mL), then acidified with concentrated aqueous HCl and extracted with methylene chloride (4×50 mL). The combined extracts were washed with brine (25 mL), dried over MgSO4, filtered and evaporated in vacuo to give 2,2,2-trichloroethyl hydrogen malonate (4.34 g, 18.4 mmol, 18%) that slowly crystallized; m.p. 42°-43°; NMR (CDCl3): δ11.0 (S, CO2H), 4.83 (S, --OCH2CCl3 ), 3.61 (S, --O2C--CH2CO2 --).